N-(3-fluorophenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]acetamide
• InChI: InChI=1S/C19H18FN5O4/c1-11-21-17(23-29-11)16-14-7-2-3-8-24(14)19(28)25(18(16)27)10-15(26)22-13-6-4-5-12(20)9-13/h4-6,9H,2-3,7-8,10H2,1H3,(H,22,26)
• InChI Key: HQVTUGCVGVKELV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C19H18FN5O4
• Molecular Weight: 399.4 g/mol

Description

N-(3-fluorophenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C19H18FN5O4 and its molecular weight is 399.382. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Neuroinflammation and PET Imaging

A study by Damont et al. (2015) explored pyrazolo[1,5-a]pyrimidines, closely related to N-(3-fluorophenyl) derivatives, for their ability to bind the translocator protein 18 kDa (TSPO). TSPO is recognized as an early biomarker of neuroinflammatory processes. This research involved the synthesis of fluoroalkyl- and fluoroalkynyl- analogues, displaying subnanomolar affinity for TSPO. Radiolabeled versions of these compounds were used in positron emission tomography (PET) imaging on a rodent model of neuroinflammation, confirming their potential as in vivo PET-radiotracers (Damont et al., 2015).

Translocator Protein (TSPO) Ligands

F. Dollé et al. (2008) synthesized a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands for TSPO. Within this series, a compound with fluorine atom in its structure was designed for fluorine-18 labeling and in vivo PET imaging. This research demonstrated the potential of these ligands in neuroimaging and investigating neuroinflammatory processes (F. Dollé et al., 2008).

Anticancer Agents

Al-Sanea et al. (2020) investigated derivatives of 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide, focusing on their potential as anticancer agents. The study tested synthesized compounds on 60 cancer cell lines and found one compound showing significant cancer cell growth inhibition against eight cancer cell lines. This research highlights the relevance of N-(3-fluorophenyl) derivatives in developing new anticancer agents (Al-Sanea et al., 2020).

Antitumor Activities

Xiong Jing (2011) explored the synthesis of compounds related to N-(3-fluorophenyl) derivatives, demonstrating their potential selective anti-tumor activities. This research contributes to the understanding of how structural variations in these compounds can impact their effectiveness against specific types of tumors (Xiong Jing, 2011).

TSPO PET Ligand for Cancer Imaging

Tang et al. (2013) developed a focused library of pyrazolopyrimidines, leading to the discovery of a novel TSPO ligand with enhanced affinity. Radiolabeling with fluorine-18 facilitated the production of this ligand as a probe for molecular imaging of TSPO-expressing cancers. This study is significant for its contribution to cancer diagnostics and imaging (Tang et al., 2013).

A2A Adenosine Receptor Probes

Kumar et al. (2011) synthesized pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives as high-affinity antagonists for the human A2A adenosine receptor. This research provides insights into the application of N-(3-fluorophenyl) derivatives in the development of pharmacological probes for studying the A2A adenosine receptor (Kumar et al., 2011).